Cas no 16647-61-3 (1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-)
16647-61-3 structure
Product Name:1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
CAS No:16647-61-3
MF:C6H13NO4
MW:163.171722173691
CID:121793
PubChem ID:10464642
Update Time:2025-04-18
1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
- (3S,4S,5S,6S)-azepane-3,4,5,6-tetrol
- 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3S,4R,5R,6S)-
- DTXSID00937201
- 16647-61-3
- azepane-3,4,5,6-tetrol
- (3S,4S,5S,6S)-HEXAHYDRO-1H-AZEPINE-3,4,5,6-TETROL
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- Inchi: 1S/C6H13NO4/c8-3-1-7-2-4(9)6(11)5(3)10/h3-11H,1-2H2/t3-,4-,5-,6-/m0/s1
- InChI Key: MRFFNLOQLBWKPJ-BXKVDMCESA-N
- SMILES: O[C@H]1[C@H](CNC[C@@H]([C@@H]1O)O)O
Computed Properties
- Exact Mass: 163.08449
- Monoisotopic Mass: 163.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 93Ų
Experimental Properties
- PSA: 92.95
1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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